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Compound of Interest

2-methyl-1,3-Dioxolane-2-
Compound Name: ,
acetamide

Cat. No.: B3043021

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-methyl-1,3-dioxolane (CAS 497-26-7), a
heterocyclic acetal with significant applications in chemical synthesis and as a solvent. This
document consolidates critical information on its physicochemical properties, synthesis
protocols, safety and handling, and key applications, presented in a format tailored for scientific
and research professionals.

Chemical Identity and Properties

2-Methyl-1,3-dioxolane, also known as acetaldehyde ethylene acetal, is a colorless, highly
flammable liquid.[1][2] It is characterized by the empirical formula C4aHsO2 and a molecular
weight of 88.11 g/mol .[1][3]

Physicochemical Data

The key physical and chemical properties of 2-methyl-1,3-dioxolane are summarized in the
table below for easy reference and comparison.
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Property Value Reference
Molecular Formula CaHsO2 [3]
Molecular Weight 88.11 g/mol [1][3]
Appearance .Colf)rless to light yellow clear 5]

liquid
Boiling Point 82-83 °C [31141[5]
Density 0.982 g/mL at 25 °C [31[4]I5]
Flash Point -2 °C (closed cup) [3114]

Refractive Index (n20/D)

1.398

[3][5]

Vapor Pressure

57.3 hPaat 20 °C

[4]

Solubility

Completely miscible in water

[2][5]

Lower Explosion Limit

1.9% (V)

[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-methyl-1,3-

dioxolane. Key spectral identifiers are provided below.

Spectroscopic Data

Identifiers

Reference

1H NMR

Spectrum available

[6]

13C NMR

Spectrum available

[6]

Mass Spectrometry (MS)

Top peaks at m/z 73, 43, 45

[1](7]

Infrared (IR) Spectroscopy

Spectrum available

[1]

Synthesis of 2-Methyl-1,3-dioxolane

2-Methyl-1,3-dioxolane is primarily synthesized through the acetalization of acetaldehyde with

ethylene glycol, typically in the presence of an acid catalyst.[8][9]
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General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2-methyl-1,3-
dioxolane.

General Synthesis Workflow

Acetaldehyde + Ethylene Glycol

Reaction Mixture »| Purification (e.g., Distillation) »( 2-Methyl-1,3-dioxolane

Acid Catalyst

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-methyl-1,3-dioxolane.

Experimental Protocol: Photocatalytic Synthesis

A photocatalytic method for the synthesis of cyclic acetals, including 2-methyl-1,3-dioxolane,
has been described.[10]

Objective: To synthesize 2-methyl-1,3-dioxolane via a photocatalytic reaction.

Materials:

Iron(lll) chloride hexahydrate (FeCls-6H20)

Sodium nitrite (NaNOz2)

Methanol or Ethanol

Ethylene glycol

Ethyl ether

Anhydrous sodium sulfate

Equipment:
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e Photocatalytic reactor with a quartz vessel (e.g., Strohmeier photoreactor)

¢ Medium-pressure mercury lamp (250 W)

e Magnetic stirrer

e Separatory funnel

« Distillation apparatus

Procedure:

o Charge the reactor flask with 6.3 mmol of FeClz-:6H20 and 6.3 mmol of sodium nitrite.

e Add 500 mmol of the primary alcohol (methanol or ethanol) and stir until a homogeneous
solution is formed.

e Add 500 mmol of ethylene glycol to the reaction mixture.
» Assemble the reactor in the photocatalytic installation.

« Irradiate the reaction mixture with the mercury lamp for 6-24 hours, maintaining the
temperature between 20-50°C.

» Upon completion, extract the product with ethyl ether.

o Separate the organic layer using a separatory funnel and dry it over anhydrous sodium
sulfate.

« Distill off the ethyl ether and purify the residue by fractional distillation to obtain 2-methyl-1,3-
dioxolane.[10]

Applications
2-Methyl-1,3-dioxolane has several key applications in research and industry:

e Solvent: It serves as an extractant and solvent for oils, fats, waxes, dyestuffs, and cellulose
derivatives.[5]
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o Chemical Intermediate: It is used in the synthesis of other organic compounds. For example,
it is a useful methyl vinyl ketone equivalent.[11] It is also used in the preparation of 2-methyl-
1,3-dioxolane-2-ethanol.[11]

o Protecting Group: The dioxolane group is used to protect carbonyl groups in multi-step
organic syntheses.[9]

» Biodegradation Research: It is utilized in methods for studying the biodegradation of organic
chlorine compounds.[5]

o Pharmaceutical Research: While not a therapeutic agent itself, related dioxolane structures
have been investigated as muscarinic acetylcholine receptor agonists.[3][9]

Safety and Handling

2-Methyl-1,3-dioxolane is a highly flammable liquid and vapor, posing a significant fire hazard.

[1][2]

H | Classificati

Hazard Classification

Highly flammable liquid and vapor (GHS

Flammabilit
y Category 2)[1][2]

Eye Irritation Causes serious eye irritation (potential)[1]

Safe Handling and Storage

Handling:

Keep away from heat, sparks, open flames, and hot surfaces.[4][12]

Use in a well-ventilated area.[4]

Wear protective gloves, clothing, and eye/face protection.[4]

Ground and bond container and receiving equipment to prevent static discharge.[4][12]
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e Avoid breathing vapors.[4]

Storage:

e Store in a cool, dry, and well-ventilated place.[4]
» Keep container tightly closed.[4][12]

e The substance is moisture-sensitive.[4][5]

Accidental Release Measures

In case of a spill, evacuate the area and remove all sources of ignition.[4] Use personal
protective equipment and ensure adequate ventilation.[4]

Transportation Information

2-Methyl-1,3-dioxolane is regulated as a hazardous material for transportation.

Regulation Information Reference

UN Number 1993 [4]

o FLAMMABLE LIQUID, N.O.S.
Proper Shipping Name _ [4]
(2-Methyl-1,3-dioxolane)

Hazard Class 3 (Flammable liquids) [4]

Packing Group I [4]

Logical Relationships in Application

The use of 2-methyl-1,3-dioxolane as a protecting group in organic synthesis follows a logical
sequence of protection, reaction, and deprotection.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.tcichemicals.com/US/en/p/M0210
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7254570.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.chemicalbook.com/msds/2-methyl-1-3-dioxolane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Use as a Protecting Group

Carbonyl Compound

l

Protection with Ethylene Glycol
(forms 2-substituted-1,3-dioxolane)

l

Reaction on other functional groups

:

Deprotection (Hydrolysis)

:

Regenerated Carbonyl Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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